N-tert-butylthiophene-2-carboxamide
Overview
Description
N-tert-butylthiophene-2-carboxamide is a chemical compound that has been widely used in scientific research for its unique properties. It is a thiophene derivative that has a tert-butyl group attached to the nitrogen atom. This compound is of great interest to researchers due to its potential for use in various applications, including organic electronics, materials science, and medicinal chemistry.
Scientific Research Applications
Structural Analysis : N-butylthiophene-3-carboxamide, a closely related compound, was analyzed for its molecular structure, revealing that the N-butylcarboxamide group aligns almost planarly with the aromatic thiophene ring. This structural knowledge aids in understanding the compound's potential applications in molecular design and synthesis (Gable, Laws, & Schiesser, 1997).
Indicator in Titration : Xanthene Carboxamides, similar in structure to N-tert-butylthiophene-2-carboxamide, have been used as indicators in the titration of organolithium and organomagnesium compounds, such as n-BuLi and EtMgBr. These indicators facilitate the establishment of the correct titer for these highly reactive compounds in organic synthesis (Baccus, Davis, & Magnin, 2010).
Preparation of Dianions : A study on N-tert-butylthiophene-2-sulfonamide, a compound similar to N-tert-butylthiophene-2-carboxamide, describes the preparation of dianions which are valuable in synthesizing substituted thiophene-2-sulfonamides. These dianions have potential applications in various chemical syntheses (Graham & Scholz, 1991).
Synthesis of Protected α-Amino Acids : Derivatives of N-tert-butylthiophene-2-carboxamide have been used in the synthesis of protected α-amino acids, indicating their potential application in peptide and protein chemistry (Baldwin et al., 1996).
Polyamide Synthesis : Studies involving 4-tert-butylcatechol derivatives, structurally related to N-tert-butylthiophene-2-carboxamide, have demonstrated their use in synthesizing new polyamides with desirable properties like solubility in polar solvents and high thermal stability, suggesting potential applications in material science (Hsiao, Yang, & Chen, 2000).
Solid-phase Synthesis of Peptide α-Carboxamides : Derivatives of N-tert-butylthiophene-2-carboxamide have been used as handles in the solid-phase synthesis of peptide α-carboxamides, a crucial process in the production of peptides for research and therapeutic applications (Gaehde & Matsueda, 2009).
properties
IUPAC Name |
N-tert-butylthiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NOS/c1-9(2,3)10-8(11)7-5-4-6-12-7/h4-6H,1-3H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWRDAEJCROHFNX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC=CS1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00401937 |
Source
|
| Record name | N-(tert-butyl)-2-thiophenecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00401937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
90642-98-1 |
Source
|
| Record name | N-(tert-butyl)-2-thiophenecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00401937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-TERT-BUTYL-2-THIOPHENECARBOXAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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